Cas no 63744-92-3 (2-Formylpentanenitrile)

• Product Name: 2-Formylpentanenitrile
• CAS No: 63744-92-3
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 3168792
• PubChem ID: 22281424
• Update Time: 2025-04-21

2-Formylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Formylpentanenitrile
• 2-Cyanopentanal
• 63744-92-3
• DTXSID90624294
• SCHEMBL1476251
• AKOS017965212

• Inchi： 1S/C6H9NO/c1-2-3-6(4-7)5-8/h5-6H,2-3H2,1H3
• InChI Key： VUXYPZAXIFRMQU-UHFFFAOYSA-N
• SMILES： O=CC(C#N)CCC

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 0.936
• Boiling Point: 183 ºC
• Flash Point: 64 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles